Cas no 1806869-75-9 (4-Bromo-5-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 4-Bromo-5-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1806869-75-9
• MF: C₈H₄BrClF₅N
• MW: 324.473077774048
• CID: 4867058
• Update Time: 2025-10-31

4-Bromo-5-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrClF5N/c9-5-3(1-10)2-16-6(8(13,14)15)4(5)7(11)12/h2,7H,1H2
• InChI Key： XBERODYBGUZEBL-UHFFFAOYSA-N
• SMILES： BrC1C(CCl)=CN=C(C(F)(F)F)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-5-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine

Introduction to 4-Bromo-5-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1806869-75-9)

4-Bromo-5-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound, identified by its CAS number 1806869-75-9, belongs to the pyridine class of molecules, which are widely recognized for their versatility in medicinal chemistry. The presence of multiple fluorinated and halogenated substituents in its structure imparts distinct reactivity and functionality, making it a valuable intermediate in the synthesis of various bioactive molecules.

The compound’s molecular framework consists of a pyridine ring substituted with a bromo group at the 4-position, a chloromethyl group at the 5-position, a difluoromethyl group at the 3-position, and a trifluoromethyl group at the 2-position. This arrangement creates a rich array of electronic and steric interactions that can be exploited in drug design. The bromo and chloromethyl functionalities, in particular, provide reactive sites for further derivatization, enabling the construction of more complex scaffolds. Such structural features are often employed in the development of novel therapeutic agents targeting various biological pathways.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The incorporation of multiple fluorine atoms, as seen in this compound, can significantly modulate its pharmacokinetic properties. For instance, the trifluoromethyl group is known to increase lipophilicity and metabolic resistance, while the difluoromethyl group can enhance binding interactions by improving shape complementarity and electronic effects. These attributes make 4-Bromo-5-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine a promising building block for drug discovery programs.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with disease states. The unique substitution pattern of 4-Bromo-5-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine allows for the development of ligands that can selectively target specific kinase domains. Recent studies have demonstrated that fluorinated pyridines can act as potent scaffolds for kinase inhibitors by optimizing key interactions with the enzyme’s active site. The chloromethyl group, for example, can form hydrogen bonds or participate in nucleophilic substitution reactions with amino acid residues in the kinase pocket.

Furthermore, this compound has shown potential in the development of agrochemicals. Pyridine derivatives are widely used as intermediates in the synthesis of herbicides, fungicides, and insecticides. The presence of halogenated and fluorinated groups enhances the bioactivity and stability of these agrochemicals against environmental degradation. Researchers have leveraged the reactivity of 4-Bromo-5-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine to create novel compounds with improved efficacy against resistant pest strains. This underscores its versatility beyond pharmaceutical applications.

The synthesis of 4-Bromo-5-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine involves multi-step organic transformations that require precise control over reaction conditions. The introduction of fluorinated groups often necessitates specialized methodologies to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms efficiently. Similarly, the functionalization at different positions on the pyridine ring requires careful selection of reagents and catalysts to avoid unwanted side products.

In conclusion,4-Bromo-5-(chloromethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1806869-75-9) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical research. Its unique structural features enable diverse applications in drug discovery and crop protection strategies. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly critical role in developing next-generation therapeutics and sustainable agricultural solutions.